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Compound of Interest

1-(7-methyl-1H-indol-2-
Compound Name:

yl)ethanone
CAS No.: 89671-82-9
Cat. No.: B3360734

Get Quote

Introduction & Chemical Context

2-acetyl-7-methylindole (likely IUPAC: 1-(7-methyl-1H-indol-2-yl)ethanone) is a substituted
indole scaffold often utilized as a pharmacophore in the development of antiviral, anticancer,
and anti-inflammatory agents.[1]

The presence of the acetyl group at the C2 position introduces a hydrogen bond
acceptor/donor motif (via the carbonyl and N-H), while the methyl group at the C7 position
increases lipophilicity and steric bulk near the nitrogen atom.[1] This combination significantly
influences its solubility profile compared to the parent indole.[1]

Chemical Identity
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Property Detail

Compound Name 2-Acetyl-7-methylindole

Predicted Formula C11H11:NO

Predicted MW ~173.21 g/mol

Structural Class Heterocyclic Aromatic (Indole derivative)

Indole amine (N-H), Ketone (C=0), Methyl (-

Key Functional Groups
CHs)

Solubility Profile & Solvent Selection

The solubility data below represents expert estimates based on the physicochemical properties
of structural analogs (2-acetylindole and 7-methylindole).

Solubility Table
Estimated Max

Solvent Solubility Rating Application
Conc.

_ Primary stock solution
DMSO (Dimethyl

] Excellent 50 — 100 mM for biological assays.
Sulfoxide)
[1]
Analytical standards
(HPLC/LC-MS);
Methanol (MeOH) Good 10-25mM ) ) o
intermediate dilutions.
[1]
Alternative to MeOH,;
Ethanol (EtOH) Good 10-25mM ]
less volatile.[1]
Do not use for stock
preparation.[1]
Water / PBS Poor <0.1mM

Requires co-solvent.

[1]

Critical Solvent Mechanics
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e DMSO (The "Super Solvent"): The high dielectric constant and aprotic nature of DMSO
disrupt the intermolecular hydrogen bonding of the indole N-H and the acetyl carbonyl,
facilitating rapid dissolution.[1]

o Methanol (The Protic Alternative): While methanol can dissolve the compound, the C7-
methyl group adds hydrophobicity that may limit solubility compared to unsubstituted 2-
acetylindole.[1] Methanol is preferred for LC-MS due to volatility and compatibility with
mobile phases.[1]

e The "Water Spike" Effect: This compound is highly lipophilic.[1] Diluting a DMSO stock
directly into water (e.g., 1:1000) may cause immediate microprecipitation, which is often
invisible to the naked eye but devastating to assay reproducibility.[1]

Protocol 1: Preparation of High-Concentration Stock
(DMSO)

Objective: Create a stable 50 mM stock solution.

Materials

o 2-Acetyl-7-methylindole (Solid)[1]

Anhydrous DMSO (Grade: Cell Culture or ACS Reagent, 299.9%)[1]

Vortex Mixer[1]

Ultrasonic Water Bath (Optional but recommended)[1]

Amber Glass Vials (Borosilicate)[1]

Workflow Diagram (Graphviz)

Top Up to Final Vol
(1.0 mL)

Vortex & Sonicate
(30-60 sec)

Add DMSO

o Fail (Particulates) Visual QC Pass Aliguot & Freeze
(Start with 80% vol) -~

(Clear? No particles?) (-20°C, Dark)

Weigh Solid Calculate Volume
(e.g., 8.66 mg) (Target: 50 mM)
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Click to download full resolution via product page

Figure 1: Step-by-step workflow for preparing a stable DMSO stock solution.

Step-by-Step Procedure

e Weighing: Accurately weigh 8.66 mg of 2-acetyl-7-methylindole into a sterile amber glass
vial.

o Note: Adjust mass based on the specific MW of your batch if a salt form is used.[1]
e Initial Dissolution: Add 800 pL of anhydrous DMSO.

o Why? Adding the full volume immediately can sometimes trap air bubbles or cause
"clumping” of hydrophobic powders.[1]

o Agitation: Vortex vigorously for 30 seconds.

o Observation: If the solution remains cloudy, sonicate in a water bath at room temperature
for 1-2 minutes. Avoid heating above 40°C to prevent degradation.[1]

» Final Volume: Add DMSO to bring the total volume to 1.0 mL. Vortex again to mix.

¢ Quality Control: Hold the vial up to a light source. The solution must be completely clear. If
particulates persist, the compound is not fully dissolved—do not proceed to biological
assays.

Protocol 2: Serial Dilution & Assay Preparation

Objective: Dilute the DMSO stock into aqueous buffer without crashing out the compound.

The "Intermediate Step" Strategy

Directly pipetting 1 puL of 50 mM stock into 999 uL of PBS often fails because the local
concentration at the pipette tip exceeds the solubility limit instantly.[1]

Recommended Method:
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e Prepare 100x Working Stock: Dilute the 50 mM DMSO stock 1:100 into the assay buffer (or
media) while vortexing the buffer.

o Result: 0.5 mM solution (1% DMSO).[1]

o Check: Verify solubility visually.[1] If cloudy, use an intermediate dilution in pure Ethanol or
50% DMSO/Water first.[1]

e Final Assay Concentration: Dilute the 100x Working Stock into the final wells/tubes.

Stability & Storage Guidelines

e Hygroscopicity: DMSO is hygroscopic (absorbs water from air).[1] Water uptake reduces the
solubility power of DMSO and can hydrolyze the acetyl group over time.[1]

o Action: Always store DMSO stocks in tightly sealed vials with Parafilm or under inert gas
(Nitrogen/Argon).[1]

 Light Sensitivity: Indoles are prone to photo-oxidation (turning pink/brown).[1]
o Action: Use amber vials or wrap clear tubes in aluminum foil.

e Temperature:
o Short-term (Days): 4°C.[1]
o Long-term (Months): -20°C or -80°C.[1]

o Freeze/Thaw: Limit to < 3 cycles. Aliquot stocks (e.g., 50 pL) to avoid repeated thawing.

Troubleshooting "Crash Out"

If you observe precipitation (cloudiness/crystals) upon dilution:
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Symptom Probable Cause Corrective Action

. . _ Sonicate for 5 mins. If
Cloudy immediately upon Saturation reached or wet

) unresolved, dilute to 25 mM.
adding DMSO DMSO.[1]

Ensure DMSO is anhydrous.[1]

Do not increase DMSO %

o ) (toxic to cells).[1] Use a carrier
Precipitate forms when adding

. . Hydrophobic crash-out.[1] protein (e.g., 0.1% BSA) in the
0 water
buffer to solubilize the lipophilic
indole.[1]
The compound has degraded.
Solution turns pink/brown Photo-oxidation.[1] [1] Discard and prepare fresh
stock in amber vials.
References

e PubChem.2-Acetylindole (Compound Summary). National Library of Medicine.[1] [Link]
e PubChem.7-Methylindole (Compound Summary). National Library of Medicine.[1] [Link]
e Gaylord Chemical.DMSO Solubility Data (Technical Bulletin).[1] [Link]

(Note: Specific solubility data for the exact 2-acetyl-7-methylindole isomer is extrapolated from
the authoritative sources above regarding 2-acetylindole and 7-methylindole.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3360734/docs#application-note-solubility-handling-
of-2-acetyl-7-methylindole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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